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Compound of Interest

Compound Name: URAT1 inhibitor 2

Cat. No.: B12400852 Get Quote

Product Identifier: URAT1 Inhibitor 2 CAS Number: 2803951-18-8

Disclaimer: This document provides essential safety and logistical information for URAT1
Inhibitor 2 based on general laboratory safety principles for handling potent research

compounds. A specific Safety Data Sheet (SDS) for this compound is not publicly available.

Researchers must conduct a thorough risk assessment before handling this substance and

consult with their institution's Environmental Health and Safety (EHS) department. This guide is

intended for use by trained researchers, scientists, and drug development professionals.

Hazard Identification and Precautionary Measures
URAT1 Inhibitor 2 is an orally active and potent inhibitor of URAT1 and CYP isozymes,

intended for research use only.[1][2] While a study in mice indicated no obvious acute toxicity at

a high dose, the full toxicological properties of this compound have not been elucidated.[1]

Therefore, it should be handled as a potentially hazardous substance. Assume it may be toxic if

swallowed, and prolonged exposure may cause organ damage. All handling should be

performed by qualified personnel familiar with the potential hazards.

General Precautions:

Do not eat, drink, or smoke when using this product.[3][4]

Avoid contact with skin and eyes.[4]
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Avoid inhalation of dust or aerosols.[3]

Wash hands thoroughly after handling.[3][4]

Handle in a well-ventilated area, preferably in a chemical fume hood.[5]

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory tasks should be conducted to

determine the appropriate PPE.[6] The following table summarizes the minimum recommended

PPE for handling URAT1 Inhibitor 2.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn when there is a risk of

splashing.[6][7][8]

To protect against splashes,

dust, and flying particles.

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

[6][7] Consider double-gloving

for added protection.[6] Gloves

must be inspected before use

and disposed of properly after

handling the compound.[3]

To prevent skin contact with

the chemical.

Body Protection

A laboratory coat is the

minimum requirement.[6][7][9]

Consider a chemically resistant

apron or coveralls for larger

quantities or when there is a

higher risk of splashes.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not typically required when

handling small quantities in a

properly functioning chemical

fume hood. If weighing or

handling the powder outside of

a fume hood, a respirator (e.g.,

N95) may be necessary to

prevent inhalation.[7]

To prevent inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling
Procedures

Preparation: Before handling, ensure the work area, preferably inside a chemical fume hood,

is clean and uncluttered.[10] Assemble all necessary equipment and materials.
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Centrifugation: Before opening the vial, centrifuge it to ensure any powder adhering to the

cap or sides is collected at the bottom.[11]

Weighing: Weigh the desired amount of the compound in a chemical fume hood on a

calibrated analytical balance. Use appropriate weighing paper or a container. Automated

dispensing systems can improve safety when handling potent compounds.[12]

Solvent Selection: URAT1 Inhibitor 2 is typically soluble in DMSO.[13]

Procedure: Add the appropriate solvent to the vial containing the weighed compound. Cap

the vial securely and vortex or sonicate until the solid is completely dissolved.

Stock Solution Storage: Store stock solutions in tightly sealed vials. For long-term storage, it

is recommended to store aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

[11][14] General guidelines suggest usability for up to one month at -20°C and up to six

months at -80°C.[11][14]

Disposal Plan
All waste materials contaminated with URAT1 Inhibitor 2 must be treated as hazardous

chemical waste and disposed of according to institutional and local regulations.[15][16][17]
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Waste Type Disposal Procedure

Solid Waste

Contaminated items such as gloves, weighing

paper, and pipette tips should be collected in a

designated, clearly labeled hazardous waste

container.[15][16]

Liquid Waste

Unused solutions of URAT1 Inhibitor 2 should

be collected in a sealed, properly labeled

hazardous waste container. Do not pour down

the drain.[10][17][18] Segregate waste streams

to avoid mixing incompatible chemicals.[15]

Empty Vials

The original vial should be disposed of as

hazardous waste. If institutional policy allows for

the disposal of empty containers in regular

waste, they must be thoroughly rinsed three

times with a suitable solvent, and the rinsate

collected as hazardous liquid waste.[16]

Experimental Protocols and Data
While specific experimental protocols are not provided here, researchers should develop

detailed Standard Operating Procedures (SOPs) for their specific experiments involving URAT1
Inhibitor 2. These SOPs should incorporate the safety and handling information outlined in this

guide.

Quantitative Data Summary:
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Parameter Value Reference

CAS Number 2803951-18-8 [1][2]

IC50 (URAT1-mediated 14C-

UA uptake)
1.36 μM [1][2]

IC50 (CYP1A2) 16.97 μM [1][2]

IC50 (CYP2C9) 5.22 μM [1][2]

Storage (Solid)
-20°C for 3 years; 4°C for 2

years
[11]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[11]

Visualization of Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of URAT1 Inhibitor 2 in a

laboratory setting.
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Caption: Workflow for the safe handling of URAT1 Inhibitor 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12400852#personal-protective-equipment-for-
handling-urat1-inhibitor-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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